N-Cyclopentyl-N-(1H-indol-5-ylmethyl)prop-2-enamide

• IUPAC Name: N-cyclopentyl-N-(1H-indol-5-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C17H20N2O/c1-2-17(20)19(15-5-3-4-6-15)12-13-7-8-16-14(11-13)9-10-18-16/h2,7-11,15,18H,1,3-6,12H2
• InChI Key: RVJLIRBRZCSIIV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N(CC1=CC2=C(C=C1)NC=C2)C3CCCC3
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be based on the structures of its constituent groups: a cyclopentyl ring, an indole ring, and a prop-2-enamide group. The exact 3D structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These might include properties like melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is acting. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used or handled. Without specific information, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.